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Compound of Interest

Compound Name: NRX-103094

Cat. No.: B10831376

Essential Safety and Handling Guide for NRX-
103094

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling NRX-103094 in a research environment. Given that a
comprehensive Safety Data Sheet (SDS) for NRX-103094 is not publicly available, this
document is based on best practices for handling novel, potent investigational compounds.
Researchers, scientists, and drug development professionals should use this information to
supplement, not replace, their institution's standard safety protocols.

Properties and Identification

NRX-103094 is a potent enhancer of the interaction between (3-catenin and its cognate E3
ligase, SCFB-TrCP.[1][2] It is a white solid powder and is identified by the following chemical
information.[3][4]
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Property Value

Molecular Formula C20H11CI2F3N204S[3][4]
Molecular Weight 503.28 g/mol [3]

CAS Number 2763260-36-0[1][4]
Appearance Solid Powder][3]

Purity >98%(3]

Solubility Soluble in DMSO and DMF[4]

Personal Protective Equipment (PPE)

Due to the lack of specific toxicity data, NRX-103094 should be handled with caution, assuming
it is a potent and potentially hazardous compound. The following PPE is mandatory when
handling NRX-103094.
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PPE Category Item Specification

Double-gloving is
. i . recommended. Change gloves
Hand Protection Disposable Nitrile Gloves ) )
immediately upon

contamination.

Must provide a complete seal
Eye Protection Safety Goggles around the eyes to protect

from splashes.

Should be clean, fully
] buttoned, and made of a
Body Protection Laboratory Coat ] )
material appropriate for the

chemicals being handled.

All handling of solid NRX-
103094 and its solutions
) ) should be performed in a
Respiratory Protection Fume Hood - ]
certified chemical fume hood to
avoid inhalation of dust or

aerosols.

Operational Plan: Handling and Storage

A systematic approach to handling and storage is crucial to maintain the integrity of NRX-
103094 and ensure the safety of laboratory personnel.

Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.
o Store the compound in a dry, dark environment at -20°C for long-term storage.[3]

o For stock solutions, it is recommended to store them at -80°C for up to 6 months or at -20°C
for up to 1 month.[1]

Preparation of Solutions:
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» Preparation: Perform all weighing and solution preparation activities within a chemical fume
hood.

e Solvent Selection: Use anhydrous DMSO or DMF to prepare stock solutions.
o Dissolution: Add the solvent to the vial of NRX-103094 and vortex until fully dissolved.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes.

e Labeling: Clearly label each aliquot with the compound name, concentration, date of
preparation, and solvent.

Experimental Workflow:

The following diagram illustrates a typical workflow for an in vitro experiment using NRX-
103094.
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A typical experimental workflow for using NRX-103094.
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Signaling Pathway

NRX-103094 enhances the interaction between [3-catenin and the E3 ligase SCFB-TrCP,
leading to the ubiquitylation and subsequent degradation of B-catenin. This mechanism is
particularly relevant in the context of certain cancers where B-catenin signaling is dysregulated.

[B-catenin Degradation Pathway
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The signaling pathway enhanced by NRX-103094.

Disposal Plan

All waste generated from the handling of NRX-103094 must be considered hazardous chemical

waste.
Waste Segregation and Collection:

o Liquid Waste: Collect all solutions containing NRX-103094 in a clearly labeled, sealed, and
appropriate chemical waste container.

» Solid Waste: All contaminated solid materials (e.g., pipette tips, gloves, vials) must be
collected in a designated solid chemical waste container.
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e Sharps: Contaminated needles or other sharps must be disposed of in a designated sharps
container for chemical waste.

Disposal Procedure:

o Ensure all waste containers are properly labeled with the contents, including "NRX-103094"
and the solvent used.

o Store waste containers in a designated satellite accumulation area.

» Arrange for waste pickup and disposal through your institution's Environmental Health and
Safety (EHS) department. Do not dispose of NRX-103094 down the drain or in regular trash.

By adhering to these guidelines, researchers can safely handle NRX-103094, maintain the
integrity of their experiments, and minimize risks to themselves and the environment. Always
consult your institution's specific safety protocols and EHS department for further guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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